(3α,5β,6α)-3,6-Dihydroxycholan-24-oic Acid 4-(1-Oxopropyl)phenyl Ester
(3α,5β,6α)-3,6-Dihydroxycholan-24-oic Acid 4-(1-Oxopropyl)phenyl Ester
Brand Name:
Vulcanchem
CAS No.:
155587-60-3
VCID:
VC0045419
InChI:
InChI=1S/C33H48O5/c1-5-29(35)21-7-9-23(10-8-21)38-31(37)13-6-20(2)25-11-12-26-24-19-30(36)28-18-22(34)14-16-33(28,4)27(24)15-17-32(25,26)3/h7-10,20,22,24-28,30,34,36H,5-6,11-19H2,1-4H3/t20-,22-,24+,25-,26+,27+,28+,30+,32-,33-/m1/s1
SMILES:
CCC(=O)C1=CC=C(C=C1)OC(=O)CCC(C)C2CCC3C2(CCC4C3CC(C5C4(CCC(C5)O)C)O)C
Molecular Formula:
C33H48O5
Molecular Weight:
524.742
(3α,5β,6α)-3,6-Dihydroxycholan-24-oic Acid 4-(1-Oxopropyl)phenyl Ester
CAS No.: 155587-60-3
Reference Standards
VCID: VC0045419
Molecular Formula: C33H48O5
Molecular Weight: 524.742
| CAS No. | 155587-60-3 |
|---|---|
| Product Name | (3α,5β,6α)-3,6-Dihydroxycholan-24-oic Acid 4-(1-Oxopropyl)phenyl Ester |
| Molecular Formula | C33H48O5 |
| Molecular Weight | 524.742 |
| IUPAC Name | (4-propanoylphenyl) (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C33H48O5/c1-5-29(35)21-7-9-23(10-8-21)38-31(37)13-6-20(2)25-11-12-26-24-19-30(36)28-18-22(34)14-16-33(28,4)27(24)15-17-32(25,26)3/h7-10,20,22,24-28,30,34,36H,5-6,11-19H2,1-4H3/t20-,22-,24+,25-,26+,27+,28+,30+,32-,33-/m1/s1 |
| Standard InChIKey | DUAGJCZAGYXDBW-QWGDWZKKSA-N |
| SMILES | CCC(=O)C1=CC=C(C=C1)OC(=O)CCC(C)C2CCC3C2(CCC4C3CC(C5C4(CCC(C5)O)C)O)C |
| PubChem Compound | 131668335 |
| Last Modified | Nov 11 2021 |
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